Cas no 39978-25-1 (ethyl 2-(2-thienylcarbonyl)aminoacetate)

• Product Name: ethyl 2-(2-thienylcarbonyl)aminoacetate
• CAS No: 39978-25-1
• MF: C₉H₁₁NO₃S
• MW: 213.253541231155
• MDL: MFCD00701883
• CID: 318730
• PubChem ID: 1720748
• Update Time: 2025-06-13

ethyl 2-(2-thienylcarbonyl)aminoacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(thiophene-2-carboxamido)acetate
• N-(2-Thenoyl)glycine ethyl ester
• N-(2-Thiophenecarbonyl)glycine ethyl ester
• ethyl 2-(thiophene-2-carbonylamino)acetate
• Ethyl 2-[(2-thienylcarbonyl)amino]acetate
• Glycine,N-(2-thienylcarbonyl)-, ethyl ester
• ethylthienylcarbonylaminoacetate
• FT-0639596
• ethyl [(2-thienylcarbonyl)amino]acetate
• DTXSID70364969
• Ethyl 2-[(2-thienylcarbonyl)amino]acetate (Thien-2-Oyl-Gly-OEt)
• SCHEMBL1222336
• Ethyl N-(thiophene-2-carbonyl)glycinate
• CHEMBL1897020
• SMR000114362
• CS-0314051
• MLS000546678
• XXQPNHJALVNVJT-UHFFFAOYSA-N
• A824835
• AKOS003247484
• [(thiophene-2-carbonyl)-amino]-acetic acid ethyl ester
• MFCD00701883
• HMS2351K18
• J-520657
• 1M-012
• Ethyl (thiophene-2-carbonyl)glycinate
• CCG-245797
• ethyl 2-[(thiophen-2-yl)formamido]acetate
• 39978-25-1
• ethyl2-(thiophene-2-carboxamido)acetate
• ethyl N-(thiophen-2-ylcarbonyl)glycinate
• STK065775
• AG-690/11081050
• ethyl 2-(thiophen-2-ylformamido)acetate
• DB-049508
• ethyl 2-(2-thienylcarbonyl)aminoacetate

• MDL： MFCD00701883
• Inchi： 1S/C9H11NO3S/c1-2-13-8(11)6-10-9(12)7-4-3-5-14-7/h3-5H,2,6H2,1H3,(H,10,12)
• InChI Key： XXQPNHJALVNVJT-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(NCC(=O)OCC)=O

Computed Properties

• Exact Mass: 213.04600
• Monoisotopic Mass: 213.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.5
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• Melting Point: 89-91°C
• PSA: 83.64000
• LogP: 1.43190

ethyl 2-(2-thienylcarbonyl)aminoacetate Security Information

• Safety Instruction： 24/25
• HazardClass：IRRITANT

Additional information on ethyl 2-(2-thienylcarbonyl)aminoacetate

Professional Introduction to Ethyl 2-(2-thienylcarbonyl)aminoacetate (CAS No. 39978-25-1)

Ethyl 2-(2-thienylcarbonyl)aminoacetate, with the chemical formula C₇H₉NO₃ and CAS number 39978-25-1, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound has garnered considerable attention due to its versatile applications in the development of novel therapeutic agents and synthetic intermediates. The structural motif of 2-thienylcarbonyl provides a unique scaffold that enhances its reactivity and compatibility with various biological systems, making it a valuable building block for medicinal chemists.

The utility of Ethyl 2-(2-thienylcarbonyl)aminoacetate stems from its ability to participate in multiple chemical transformations, including condensation reactions, cyclization processes, and peptide coupling. These reactions are pivotal in the synthesis of complex molecules such as peptidomimetics and heterocyclic derivatives, which are often employed in drug discovery programs. The presence of both an amine and a carboxylic acid moiety in its structure allows for facile derivatization, enabling the creation of a wide array of pharmacophores.

In recent years, there has been a surge in research focused on the development of thiophene-based compounds due to their remarkable biological activities. Thiophenes, as heterocyclic aromatic rings, exhibit diverse pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer effects. The incorporation of the 2-thienylcarbonyl group into Ethyl 2-(2-thienylcarbonyl)aminoacetate not only enhances its synthetic potential but also imparts unique electronic and steric properties that can modulate biological interactions.

The compound has been extensively studied in the context of peptide mimetics, where it serves as a key intermediate in the synthesis of β-turn mimics and other constrained peptides. These mimics are designed to mimic the conformational flexibility of natural peptides while maintaining enhanced stability and bioavailability. The success of such mimics in drug development underscores the importance of Ethyl 2-(2-thienylcarbonyl)aminoacetate as a synthetic precursor.

Moreover, Ethyl 2-(2-thienylcarbonyl)aminoacetate has found applications in the synthesis of heterocyclic compounds that exhibit significant therapeutic potential. Researchers have leveraged its structural features to develop novel inhibitors targeting various enzymatic pathways implicated in diseases such as cancer and neurodegeneration. The ability to functionalize both the thienyl and amino groups allows for the creation of highly customized derivatives with tailored biological activities.

The latest advancements in computational chemistry have further highlighted the importance of Ethyl 2-(2-thienylcarbonyl)aminoacetate in drug discovery. Molecular modeling studies have demonstrated that modifications at the 2-thienylcarbonyl moiety can significantly influence binding affinity and selectivity towards target proteins. These insights have guided the design of more potent and selective inhibitors, contributing to the development of next-generation therapeutics.

In conclusion, Ethyl 2-(2-thienylcarbonyl)aminoacetate (CAS No. 39978-25-1) is a multifaceted compound with broad applications in pharmaceutical chemistry. Its unique structural features enable participation in diverse synthetic transformations, making it an indispensable tool for medicinal chemists. As research continues to uncover new therapeutic targets and synthetic methodologies, the significance of this compound is expected to grow further, solidifying its role as a cornerstone in modern drug development.